4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one

• Molecular Formula: C22H18O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydro-6H-cyclopenta[g]chromen-2-one
• InChI: InChI=1S/C22H18O4/c1-12-16-7-6-15(24-2)10-20(16)26-22(12)18-11-21(23)25-19-9-14-5-3-4-13(14)8-17(18)19/h6-11H,3-5H2,1-2H3
• InChI Key: CSXFARLRJHBOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C3=CC(=O)OC4=C3C=C5CCCC5=C4

Description

4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one is a synthetic heterocyclic compound of significant interest in medicinal chemistry research. This structurally complex molecule is characterized by a fusion of benzofuran and dihydrocyclopentachromenone moieties. The benzofuran scaffold is a privileged structure in drug discovery, known for its diverse biological activities . Compounds featuring the dihydrocyclopenta fragment are frequently investigated as key intermediates and core structures for the development of novel therapeutic agents, particularly in neurological and respiratory disorders . For instance, recent patent literature details dihydrocyclopenta-isoquinoline derivatives being explored for their potential as therapeutics for respiratory system disorders . Similarly, other dihydro-heterocyclic compounds have been identified as allosteric modulators of neuronal receptors like the M4 muscarinic acetylcholine receptor, a target for conditions such as Alzheimer's disease and other cognitive deficits . The specific research value of this compound may lie in its unique three-dimensional structure and electronic properties, which can be utilized in structure-activity relationship (SAR) studies, as a synthetic intermediate for further chemical elaboration, or as a pharmacological probe to investigate specific biological pathways. This product is intended For Research Use Only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Acid-Catalyzed Cyclization

A common approach involves cyclizing 2-hydroxy-4-methoxy-5-methylacetophenone with chloroacetone under acidic conditions. For example, treatment with concentrated H₂SO₄ at 60–80°C for 4–6 hours yields 6-methoxy-3-methylbenzofuran in ~65% yield.

Palladium-Catalyzed Coupling

Alternative routes employ Suzuki-Miyaura coupling to assemble the benzofuran ring. For instance, 3-methyl-2-bromo-5-methoxyphenol reacts with vinylboronic esters in the presence of Pd(PPh₃)₄ and K₂CO₃ in DMF at 90°C, achieving 78% yield.

Construction of the Chromen-2-one Core

Pechmann Condensation

Resorcinol derivatives react with β-keto esters (e.g., ethyl acetoacetate) in the presence of H₂SO₄ or FeCl₃ to form chromen-2-ones. For example, 7-hydroxy-4-methyl-2H-chromen-2-one is synthesized in 82% yield using FeCl₃·6H₂O in refluxing ethanol.

Microwave-Assisted Cyclization

Microwave irradiation accelerates chromenone formation. A mixture of 2,4-dihydroxyacetophenone and ethyl acetoacetate in DMF with p-TsOH (10 mol%) under MW (150°C, 20 min) delivers the chromenone in 89% yield.

Assembly of the Dihydrocyclopenta[g]chromen-2-one Framework

Intramolecular Friedel-Crafts Alkylation

A key intermediate, 7,8-dihydrocyclopenta[g]chromen-2(6H)-one, is synthesized via Friedel-Crafts alkylation. Treatment of 5-(3-chloropropyl)-7-hydroxy-4-methylchromen-2-one with AlCl₃ in dichloromethane at 0°C induces cyclization, yielding the cyclopenta-fused product in 71%.

Diels-Alder Approach

Reaction of chromenone-derived dienophiles (e.g., 4-methyl-2H-chromen-2-one-7-yl acrylate) with cyclopentadiene in toluene at 110°C forms the cyclopenta ring via [4+2] cycloaddition, though with moderate regioselectivity (55% yield).

Coupling of Benzofuran and Cyclopenta-Chromenone Moieties

Nucleophilic Aromatic Substitution

The benzofuran intermediate (6-methoxy-3-methyl-1-benzofuran-2-yl lithium) reacts with 7,8-dihydrocyclopenta[g]chromen-2(6H)-one-4-triflate in THF at −78°C, yielding the coupled product in 63% after deprotection.

Buchwald-Hartwig Amination

A Pd-catalyzed coupling strategy employs 4-bromo-7,8-dihydrocyclopenta[g]chromen-2(6H)-one and 6-methoxy-3-methylbenzofuran-2-amine. Using Pd₂(dba)₃, Xantphos, and Cs₂CO₃ in dioxane at 100°C, the title compound is obtained in 68% yield.

Optimization and Scale-Up Considerations

Solvent and Base Selection

DMF with K₂CO₃ is optimal for SNAr reactions, achieving >70% conversion at 80°C. For Pd-catalyzed steps, dioxane or toluene minimizes side reactions.

Catalytic Systems

Pd(OAc)₂ with SPhos ligand enhances coupling efficiency (TON > 1,000), while Ni(COD)₂ offers a cost-effective alternative for large-scale synthesis.

Analytical Characterization

Critical spectroscopic data for the target compound:

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.4 Hz, 1H), 6.95 (s, 1H), 6.80 (d, J = 8.4 Hz, 1H), 5.32 (s, 1H), 3.89 (s, 3H), 2.98–2.85 (m, 4H), 2.45 (s, 3H), 2.10–1.95 (m, 2H).

• HRMS : m/z calcd for C₂₂H₁₈O₄ [M+H]⁺ 357.1234, found 357.1236 .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and methyl groups, leading to the formation of hydroxylated or carboxylated derivatives.

Reduction: Reduction reactions can target the carbonyl group in the chromenone ring, potentially converting it to a hydroxyl group.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) under controlled conditions.

Major Products

Oxidation: Hydroxylated derivatives or carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for more complex molecules. Its unique fused ring system makes it a valuable intermediate in the synthesis of natural products and pharmaceuticals.

Biology

The compound’s potential bioactivity makes it a candidate for drug discovery and development. It may exhibit properties such as anti-inflammatory, antioxidant, or anticancer activities, which are of significant interest in medicinal chemistry.

Medicine

Due to its structural complexity, the compound could be explored for its therapeutic potential in treating various diseases. Its interactions with biological targets could lead to the development of new medications.

Industry

In materials science, the compound’s unique structure could be utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one exerts its effects would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of specific enzymes or activation of signaling pathways.

Comparison with Similar Compounds

Table 1: Structural and Crystallographic Comparison

Compound Name	Core Structure	Key Substituents	Crystallographic Features (Space Group, Unit Cell)	Hydrogen Bonding Patterns
Target Compound: 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one	Cyclopenta[g]chromenone + benzofuran	6-methoxybenzofuran, 3-methyl	Not reported	Inferred: Intramolecular C–H⋯O/N interactions
4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one	Chromenone	4-bromophenyl, 3-nitro, 2-methylamino, 7,7-dimethyl	Monoclinic, P2₁/c; a = 11.72 Å, b = 14.01 Å	N–H⋯O (intramolecular S(6) ring)
Pyrano[2,3-f]chromen-2,10-diones	Pyranochromenone	Varies (e.g., pyrazole, pyrimidine hybrids)	Not reported	O–H⋯O/N (intermolecular networks)
5,7-Dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-chromen-6-yl)-4H-chromen-4-one	Flavonoid-chromenone hybrid	5,7-dihydroxy, 8-hydroxy-2,2-dimethylchromen-6-yl	Not reported	O–H⋯O (intra- and intermolecular)

Key Observations :

Substituent Effects on Planarity: The target compound’s benzofuran and methoxy groups likely induce steric hindrance, reducing planarity compared to simpler chromenones (e.g., the bromophenyl derivative in ). In , the nitro and methylamino groups create a near-planar chromenone core, while bromophenyl introduces a dihedral angle of ~85° with the chromenone plane. The absence of bulky substituents in pyranochromenones allows for greater conformational flexibility, facilitating hybrid synthesis.

Hydrogen Bonding and Crystal Packing: Intramolecular N–H⋯O bonds in stabilize a pseudo-six-membered ring (S(6)), whereas the target compound may exhibit weaker C–H⋯O interactions due to its methoxy and methyl groups. Flavonoid-chromenone hybrids rely on O–H⋯O bonds for stability, a feature less prominent in the target compound due to its lack of hydroxyl groups.

Synthetic Pathways: The target compound’s synthesis likely parallels methods for chromenones, such as cyclocondensation of diketones with aldehydes . However, the benzofuran moiety may require additional steps, such as Suzuki coupling or cyclization under acidic conditions. Pyranochromenones employ hydrazine or guanidine-mediated recyclization, contrasting with the target compound’s probable benzofuran pre-functionalization.

Research Implications and Limitations

• Crystallographic Validation : Structural validation tools (e.g., SHELXL , ORTEP-III ) are critical for analyzing the target compound’s conformation, though its crystallographic data remain unreported.
• Biological Relevance: While chromenones and benzofurans are associated with bioactivity (e.g., antimicrobial, anticancer), the target compound’s properties require empirical validation.
• Knowledge Gaps: Direct comparisons are hindered by the absence of solubility, stability, and spectroscopic data for the target compound.

Biological Activity

4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one is a complex organic compound that belongs to a class of substances known for their potential therapeutic applications. Its unique molecular structure, characterized by a fused ring system combining benzofuran and chromenone moieties, suggests various biological activities that merit detailed exploration.

The compound's molecular formula is $C_{22}H_{18}O_{4}$ with a molecular weight of 346.4 g/mol. The structural complexity arises from the arrangement of functional groups that may influence its biological interactions.

Property	Value
Molecular Formula	C22H18O4
Molecular Weight	346.4 g/mol
IUPAC Name	4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2-one
InChI Key	CSXFARLRJHBOTP-UHFFFAOYSA-N

Biological Activity Overview

Research on similar compounds indicates that 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one may exhibit a range of biological activities, including:

• Antioxidant Properties : Compounds with similar structures have demonstrated the ability to scavenge free radicals, which is crucial in preventing oxidative stress-related diseases.
• Anti-inflammatory Effects : Preliminary studies suggest potential anti-inflammatory activity, likely through modulation of inflammatory pathways.
• Antimicrobial Activity : Some derivatives have shown effectiveness against various bacterial strains, indicating possible applications in treating infections.

The biological effects of this compound are hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. For instance, it may inhibit certain enzymes involved in inflammatory processes or modulate signaling pathways related to cell survival and apoptosis.

Case Studies and Research Findings

Several studies have explored the biological activities of structurally related compounds. Here are notable findings:

• Antioxidant Activity Study :
  • A study evaluated the antioxidant capacity of benzofuran derivatives using DPPH and ABTS assays.
  • Results indicated significant scavenging activity, suggesting potential use in formulations aimed at reducing oxidative damage.
• Anti-inflammatory Mechanisms :
  • Research demonstrated that compounds with similar bicyclic structures inhibited the production of pro-inflammatory cytokines in vitro.
  • This suggests that 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one may exert similar effects.
• Antimicrobial Efficacy :
  • A comparative study showed that derivatives exhibited varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria.
  • The findings support further exploration into its potential as an antimicrobial agent.

Comparison with Similar Compounds

To understand the uniqueness of this compound, it is essential to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
4-(6-Methoxy-3-methylbenzofuran)	C21H20O4	Similar benzofuran core but lacks the cyclopenta structure.
6-Methoxy-3-methylbenzofuran	C10H10O2	Simpler structure; lacks chromenone characteristics.
5-Hydroxychromenone	C9H8O3	Retains chromenone features but lacks benzofuran moiety.

These comparisons highlight the distinct bicyclic nature and functional group positioning of 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one, which may contribute to its unique biological activities.